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Compound of Interest

Compound Name: 2,3,4-Trifluorobenzaldehyde oxime
Cat. No.: B12090781
Get Quote
\ J

Executive Summary

Compound: 2,3,4-Trifluorobenzaldehyde oxime CAS: 132123-54-7 (Generic/lsomer
nonspecific) Molecular Formula:

Molecular Weight: 175.11 g/mol

This technical guide provides a comprehensive analysis of the spectroscopic signatures (NMR,
IR, MS) of 2,3,4-trifluorobenzaldehyde oxime. As a critical intermediate in the synthesis of
fluorinated pharmaceuticals and agrochemicals (specifically fluxapyroxad and related
carboxamides), accurate structural validation of this compound is essential. This document
details the synthesis-dependent impurity profile, isomeric considerations (E/Z), and the specific
coupling patterns arising from the 2,3,4-trifluoro substitution motif.

Synthesis & Sample Preparation

To understand the spectra, one must understand the sample history. The oxime is typically
generated via the condensation of 2,3,4-trifluorobenzaldehyde with hydroxylamine
hydrochloride.
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Reaction Pathway

The reaction proceeds through a nucleophilic attack of hydroxylamine on the aldehyde
carbonyl.
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Figure 1: Condensation pathway for oxime synthesis.

Isomeric Considerations (E vs. Z)

Oximes exist as geometrical isomers.

o E-isomer (Anti): The -OH group is trans to the aromatic ring. This is thermodynamically
favored and typically constitutes >90% of the product.

e Z-isomer (Syn): The -OH group is cis to the aromatic ring.
e Impact on Spectroscopy: In

H NMR, the aldehydic proton (

) of the E-isomer typically resonates upfield relative to the Z-isomer due to anisotropic
shielding effects.

Mass Spectrometry (MS) Analysis

Mass spectrometry provides the primary confirmation of molecular weight and fragmentation
fingerprints.[1]

lonization Mode: Electron Impact (El, 70 eV)

e Molecular lon (
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): m/z 175 (Distinct, usually medium intensity).

e Base Peak: Often m/z 158 or 157 (Loss of OH or

Fragmentation Logic

The fragmentation follows standard benzaldoxime pathways, modified by the stability of the

fluorinated ring.

m/z Fragment Assignment Mechanism
Molecular lon (Stable aromatic
175
system).
Cleavage of N-O bond
158 o _
(Characteristic of oximes).
Loss of HCN via
148 rearrangement (Common in N-
heterocycles).
131 Phenyl cation equivalent (Loss
of CH=NOH).
Loss of F from the phenyl rin
112 phenyiring

cation.

Analyst Note: The presence of a peak at m/z 159 (M-16) suggests the presence of the nitrile

oxide intermediate or deoxygenation, often an artifact of high inlet temperatures.

Infrared Spectroscopy (FT-IR)

IR is the rapid "fingerprint" method to confirm the conversion of
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Diagnostic Bands

Wavenumber

(ngcontent-ng-
€1989010908=""
_nghost-ng-
Functional Group c2193002942="" Intensity Description
class="inline ng-
star-inserted">

Hydrogen-bonded
O-H Stretch 3200 — 3400 Broad, Med )
oxime hydroxyl.

Diagnostic for oxime
formation (Aldehyde

C=N Stretch 1630 — 1650 Medium C=0 at ~1700
disappears).[2][3][4][5]
[6]

Characteristic single

N-O Stretch 930 - 960 Medium o
bond vibration.
Multiple bands due to
Ar-F Stretch 1000 — 1250 Strong o
C-F vibrations.
) ] Ring skeletal
C=C Aromatic 1450 — 1600 Variable o
vibrations.

Nuclear Magnetic Resonance (NMR)

This is the definitive tool for structural elucidation.[1] The 2,3,4-trifluoro substitution pattern
creates a complex coupling network.

F NMR (The "Fingerprint")
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Fluorine NMR is the most robust method for purity assay because typical organic impurities
(solvents, non-fluorinated starting materials) are invisible.

o Reference:ngcontent-ng-c1989010908=""_nghost-ng-c2193002942="" class="inline ng-star-
inserted">

(
0.0 ppm) or

(

-164.9 ppm).

o Pattern: Three distinct signals in the aromatic region.[4][7]

Approx. Shift (
Assignment Multiplicity Coupling Logic
ppm)*

Coupled to F-2 and F-

F-3 -130to -140 Triplet of Doublets (td) 4(

Hz).

Coupled to F-3 (

F-4 -140 to -150 Multiplet ) and H-5 (

).

Coupled to F-3 (

F-2 -115to0 -125 Multiplet ) and H-6 (

)-

*Note: Shifts are solvent-dependent (DMSO-

'S
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H NMR Analysis

The proton spectrum is dominated by the aldehydic proton and the two remaining aromatic
protons (H-5 and H-6).

e Solvent: DMSO-

(Recommended to observe the OH proton).

Proton Multiplicit Interpretation
(ppm) phictty P
Exchangeable with
OH 11.5-12.0 Singlet (Broad) . Disappears upon
shake.
) ] The oxime methine
Singlet (or fine ) ]
CH=N 8.1-84 proton. E-isomer is
doublet) i
usually downfield of Z.
Ortho to the oxime
H-6 7.4-7.8 Multiplet group. Splits due to F-
2, F-4, and H-5.
Meta to the oxime
H-5 71-74 Multiplet group. Large

coupling to F-4.

C NMR (Proton Decoupled)

The carbon spectrum will show large C-F coupling constants (
Hz).
e C=N:

145 ppm (Singlet or weak coupling).

e C-F Carbons (C2, C3, C4): 140-155 ppm (Doublets of doublets/multiplets).
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e C-H Carbons (C5, C6): 110-125 ppm.

Structural Elucidation Workflow

The following diagram illustrates the logic flow for confirming the structure using the data

above.
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Unknown Fluorinated
Solid
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Figure 2: Step-by-step structural validation logic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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